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Compound of Interest

Compound Name: 1-Aminocyclohexanecarbonitrile

Cat. No.: B112763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Aminocyclohexanecarbonitrile,
a versatile bifunctional organic compound. It is a derivative of cyclohexane containing both an
amino and a nitrile functional group attached to the same carbon atom. This unique structure
makes it a valuable intermediate in the synthesis of various chemical entities, particularly in the
realm of medicinal chemistry and drug development.[1]

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Aminocyclohexanecarbonitrile
are summarized below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 5496-10-6 [2][3]
Molecular Formula C7H12N2 [2][3]
Molecular Weight 124.18 g/mol [2][3]

Physical Form

Solid or Semi-Solid or Liquid or

[4]

Lump
Boiling Point 236.16 °C (estimated) [5][6]
_ 96.60 °C (206.00 °F) TCC
Flash Point [51[6]

(estimated)

Vapor Pressure

0.048000 mmHg @ 25.00 °C

(estimated)

[5]16]

logP (o/w)

0.537 (estimated)

[5](6]

Water Solubility

39,950 mg/L @ 25 °C

(estimated)

[5](6]

Topological Polar Surface Area  49.8 A2 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

ydrog p 5 2]

Count

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 1-

Aminocyclohexanecarbonitrile.

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectral data for 1-

Aminocyclohexanecarbonitrile is available and has been recorded using the film

technique on a Bruker IFS 85 instrument.[2] This spectrum is characterized by absorption

bands corresponding to the N-H stretching of the primary amine, the C=N stretching of the

nitrile group, and C-H stretching of the cyclohexane ring.
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Comprehensive analytical data, including NMR, HPLC, and LC-MS, are often available from

commercial suppliers.[7]

Synthesis and Experimental Protocols

The most common and historically significant method for synthesizing a-aminonitriles like 1-

Aminocyclohexanecarbonitrile is the Strecker synthesis.[8][9][10] This reaction is a three-

component condensation of a ketone (cyclohexanone), ammonia, and a cyanide source.[11]

General Experimental Protocol: Strecker Synthesis

The Strecker reaction is a robust method for preparing a-amino acids and their nitrile

precursors.[8][9][11] The synthesis involves the formation of an imine from a ketone or

aldehyde, which is then attacked by a cyanide nucleophile.[10][12]

Materials:

Cyclohexanone

Ammonia (or an ammonium salt like NHa4Cl)

Cyanide source (e.g., KCN, NaCN, or TMSCN)

Solvent (e.g., water, methanol)

Acid for workup (if necessary)

Procedure:

The ketone (cyclohexanone) is reacted with ammonia to form a cyclohexylimine
intermediate.[10][11] The carbonyl oxygen is first protonated, followed by nucleophilic attack
by ammonia. Subsequent dehydration yields the iminium ion.[11]

A cyanide ion, typically from a salt like KCN or NaCN, then performs a nucleophilic attack on
the iminium carbon.[11]

This addition results in the formation of the a-aminonitrile product, 1-
Aminocyclohexanecarbonitrile.
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e The reaction progress can be monitored by techniques such as Thin Layer Chromatography
(TLC).[9]

o Upon completion, the reaction mixture is typically worked up by extraction with an organic
solvent (e.g., diethyl ether), washed, and dried. The final product can be purified by methods
like flash chromatography or distillation.[8]

Purified Product

Click to download full resolution via product page

Caption: Workflow of the Strecker Synthesis for 1-Aminocyclohexanecarbonitrile.

Chemical Reactivity and Applications

The dual functionality of 1-Aminocyclohexanecarbonitrile makes it a versatile building block
in organic synthesis.

e Reduction: The nitrile group can be reduced to a primary amine using reagents like Lithium
Aluminum Hydride (LiAIH4) or catalytic hydrogenation, yielding a 1,2-diamine.[1][8]

» Oxidation: The amino group is susceptible to oxidation, potentially forming oximes or other
nitrogen-containing functionalities.[1]

» Substitution: The primary amino group can act as a nucleophile in reactions with alkyl halides
or acyl chlorides to produce N-substituted derivatives.[1]

» Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield the
corresponding a-amino acid, 1-aminocyclohexanecarboxylic acid.[8]

Its primary application lies as a chemical intermediate in the synthesis of more complex
molecules, especially in the pharmaceutical industry for the development of new therapeutic
agents.[1][5]
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1-Aminocyclohexanecarbonitrile
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(1,2-Diamine) (a-Amino Acid)
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Click to download full resolution via product page
Caption: Key Chemical Transformations of 1-Aminocyclohexanecarbonitrile.

Safety and Toxicology

1-Aminocyclohexanecarbonitrile is a hazardous substance and must be handled with
appropriate safety precautions in a laboratory setting.
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Hazard Information

Details

Reference

GHS Pictograms

Danger

[2]14]

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage.

[2]14]

H302: Harmful if swallowed. [2]
H312: Harmful in contact with

. (2]
skin.
H332: Harmful if inhaled. [2]

Precautionary Statements

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[4]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

4
Remove contact lenses, if ]
present and easy to do.
Continue rinsing.
P310: Immediately call a
POISON CENTER or [4]

doctor/physician.

Toxicity Data

Oral-rat LDLo: 200 mg/kg

[5]

Skin-rabbit LDLo: 200 mg/kg

[5]

Handling Recommendations: This compound should only be handled in a chemical fume hood

by trained personnel wearing appropriate personal protective equipment (PPE), including

chemical-resistant gloves and safety goggles.[13] Store in a dark, cool place under an inert

atmosphere.[4]

Conclusion
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1-Aminocyclohexanecarbonitrile (CAS 5496-10-6) is a key chemical intermediate with
significant potential in organic synthesis. Its preparation via the Strecker synthesis is a classic
and efficient method. The presence of both amino and nitrile groups allows for a wide range of
chemical transformations, making it a valuable precursor for a-amino acids, diamines, and
other nitrogen-containing heterocyclic compounds of interest to the pharmaceutical and
chemical industries. Due to its hazardous nature, strict adherence to safety protocols is
mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Aminocyclohexanecarbonitrile (CAS: 5496-10-6)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112763#1-
aminocyclohexanecarbonitrile-cas-number-5496-10-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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